3-(Pyrimidin-2-ylmethylamino)propanamide

• IUPAC Name: 3-(pyrimidin-2-ylmethylamino)propanamide
• InChI: InChI=1S/C8H12N4O/c9-7(13)2-5-10-6-8-11-3-1-4-12-8/h1,3-4,10H,2,5-6H2,(H2,9,13)
• InChI Key: JGMUKMLNDFCBNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)CNCCC(=O)N
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol

Description

3-(Pyrimidin-2-ylmethylamino)propanamide is a chemical compound that has gained significant attention in scientific research. It is commonly used as a reagent in organic synthesis and has shown promising results in various biological applications.

Mechanism of Action

The mechanism of action of 3-(Pyrimidin-2-ylmethylamino)propanamide is not fully understood. However, it has been shown to inhibit specific enzymes and proteins in biological systems. This inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-(Pyrimidin-2-ylmethylamino)propanamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-(Pyrimidin-2-ylmethylamino)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under various experimental conditions. However, it has some limitations, such as limited solubility in water and some organic solvents.

Future Directions

There are several future directions for the use of 3-(Pyrimidin-2-ylmethylamino)propanamide in scientific research. One direction is the development of new drug candidates based on its ability to inhibit specific enzymes and proteins. Another direction is the investigation of its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, 3-(Pyrimidin-2-ylmethylamino)propanamide is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method is relatively easy and yields a high purity product. Its ability to inhibit specific enzymes and proteins has led to its use in the development of new drug candidates and investigation as a therapeutic agent for various diseases. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(Pyrimidin-2-ylmethylamino)propanamide involves the reaction of pyrimidine-2-carboxaldehyde with 3-aminopropanol in the presence of an acid catalyst. The resulting product is then purified through recrystallization or column chromatography. The yield of the synthesis method is typically high, and the purity of the product is excellent.

Scientific Research Applications

3-(Pyrimidin-2-ylmethylamino)propanamide has been used in various scientific research applications. It has been shown to be an effective reagent in the synthesis of various organic compounds. It has also been used in the development of new drug candidates due to its ability to inhibit specific enzymes and proteins.